Cas no 2034597-97-0 (1-(4-butoxyphenyl)-3-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}urea)

• Product Name: 1-(4-butoxyphenyl)-3-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}urea
• CAS No: 2034597-97-0
• MF: C₂₁H₂₃N₃O₂S
• MW: 381.491223573685
• CID: 5355771
• Update Time: 2025-05-24

1-(4-butoxyphenyl)-3-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-butoxyphenyl)-3-((5-(thiophen-2-yl)pyridin-3-yl)methyl)urea
• 1-(4-butoxyphenyl)-3-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}urea
• 1-(4-butoxyphenyl)-3-[(5-thiophen-2-ylpyridin-3-yl)methyl]urea

• Inchi： 1S/C21H23N3O2S/c1-2-3-10-26-19-8-6-18(7-9-19)24-21(25)23-14-16-12-17(15-22-13-16)20-5-4-11-27-20/h4-9,11-13,15H,2-3,10,14H2,1H3,(H2,23,24,25)
• InChI Key： SNDHWMDQBFILAG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CN=CC(=C1)CNC(NC1C=CC(=CC=1)OCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 443
• XLogP3: 3.9
• Topological Polar Surface Area: 91.5

Additional information on 1-(4-butoxyphenyl)-3-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}urea

1-(4-butoxyphenyl)-3-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}urea: A Comprehensive Overview

The compound 1-(4-butoxyphenyl)-3-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}urea, identified by the CAS registry number CAS No 2034597-97-0, represents a structurally complex organic molecule with potential applications in various fields, particularly in pharmaceutical research. This compound is characterized by its unique combination of functional groups, including a urea moiety, a butoxyphenyl group, and a thiophene-substituted pyridine ring. These structural features contribute to its intriguing chemical properties and biological activity.

Recent studies have highlighted the significance of thiophene-containing compounds in drug discovery. The presence of the thiophene group in this molecule is particularly noteworthy, as it is known to enhance the pharmacokinetic properties of drugs, such as bioavailability and stability. Moreover, the pyridine ring, substituted at the 5-position with thiophene, introduces additional electronic and steric effects that can modulate the compound's interactions with biological targets.

The urea moiety in this compound plays a critical role in its potential therapeutic applications. Urea-based compounds are widely explored in medicinal chemistry due to their ability to form hydrogen bonds and interact with protein targets. The specific substitution pattern of this urea derivative—namely, the 4-butoxyphenyl group at position 1 and the thiophene-pyridine methyl group at position 3—suggests that it may exhibit selective binding to certain receptors or enzymes.

From a synthetic perspective, the construction of this compound involves a multi-step process that likely includes nucleophilic substitution, coupling reactions, and possibly cyclization steps. The synthesis strategy would need to carefully balance reactivity and selectivity to achieve the desired product with high purity. Researchers have reported successful syntheses of similar compounds using methodologies such as nucleophilic aromatic substitution or Suzuki coupling reactions.

In terms of biological activity, preliminary studies suggest that this compound may exhibit promising anti-inflammatory and antioxidant properties. The butoxyphenyl group is known to contribute to such activities by stabilizing free radicals and reducing oxidative stress. Additionally, the thiophene-pyridine system may enhance the compound's ability to inhibit inflammatory pathways, making it a potential candidate for treating conditions like arthritis or neurodegenerative diseases.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various drug targets. Molecular docking studies have revealed that it may interact effectively with targets such as cyclooxygenase (COX) enzymes or nuclear factor-kappa B (NF-kB), which are key players in inflammation and immune response. These findings underscore its potential as a lead compound for drug development.

The application of green chemistry principles in synthesizing this compound could further enhance its appeal for large-scale production. By optimizing reaction conditions and minimizing waste generation, researchers can develop more sustainable methods for preparing this molecule. This aligns with current trends in pharmaceutical manufacturing toward environmentally friendly practices.

In conclusion, 1-(4-butoxyphenyl)-3-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}urea stands out as a promising candidate for further exploration in drug discovery programs. Its unique structure, combined with emerging insights from computational and experimental studies, positions it as a valuable tool for addressing unmet medical needs.